2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Product Name, component content, use to
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869073-5ml |
Diamyl Disulfide |
112-51-6 | 95% | 5ml |
698.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D0130-25ml |
Diamyl Disulfide |
112-51-6 | 95.0%(GC) | 25ml |
￥1690.0 | 2022-05-30 | |
| TRC | D495090-.25ml |
Diamyl Disulfide |
112-51-6 | .25ml |
45.00 | 2021-08-14 | ||
| TRC | D495090-.5ml |
Diamyl Disulfide |
112-51-6 | .5ml |
$ 65.00 | 2022-04-29 | ||
| TRC | D495090-2.5mg |
Diamyl Disulfide |
112-51-6 | 2.5mg |
$ 80.00 | 2022-04-29 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X74205-5ml |
1-(pentyldisulfanyl)pentane |
112-51-6 | 95% | 5ml |
¥478.0 | 2023-09-05 | |
| TRC | D495090-0.25ml |
Diamyl Disulfide |
112-51-6 | 0.25ml |
$ 50.00 | 2022-04-29 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D0130-25ML |
Diamyl Disulfide |
112-51-6 | >95.0%(GC) | 25ml |
¥2070.00 | 2024-04-18 | |
| abcr | AB143589-25 g |
Di-n-amyl disulfide, 95%; . |
112-51-6 | 95% | 25 g |
€71.50 | 2023-07-20 | |
| abcr | AB143589-100 g |
Di-n-amyl disulfide, 95%; . |
112-51-6 | 95% | 100 g |
€87.80 | 2023-07-20 |
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Diamyl Disulfide (CAS No. 112-51-6), also known as Di-n-amyl disulfide or Dipentyl disulfide, is an organic sulfur compound widely utilized in industrial and specialty chemical applications. This molecule features a disulfide bond (–S–S–) bridging two amyl (pentyl) groups, contributing to its unique chemical reactivity and functional versatility. With growing interest in sustainable additives and high-performance lubricants, Diamyl Disulfide has garnered attention for its role as an extreme pressure additive, anti-wear agent, and flavor/fragrance intermediate.
The molecular structure of CAS No. 112-51-6 (C10H22S2) enables it to act as a radical scavenger and thermal stabilizer, making it valuable in polymer modification and lubricant formulations. Recent studies highlight its potential in bio-based lubricants, aligning with the global shift toward eco-friendly industrial solutions. Users frequently search for "Diamyl Disulfide solubility," "Di-n-amyl disulfide uses," or "112-51-6 safety data," reflecting demand for technical and regulatory insights.
In the flavor and fragrance industry, Dipentyl disulfide contributes to savory or onion-like notes, often explored in "food-grade sulfur compounds" research. Its low volatility and compatibility with organic matrices make it suitable for controlled-release applications. Meanwhile, material scientists investigate its role in self-healing polymers, leveraging the dynamic disulfide bond for recyclable materials—a hotspot in "green chemistry innovations."
From an SEO perspective, trending queries like "Diamyl Disulfide vs. dibenzyl disulfide" or "biodegradable sulfur additives" underscore comparative analyses and environmental concerns. Regulatory compliance remains critical; while CAS 112-51-6 is not classified as hazardous under major frameworks, proper handling guidelines are emphasized in "storage conditions for disulfides" searches. Analytical methods such as GC-MS quantification and FTIR characterization are frequently discussed in technical forums.
Emerging applications include corrosion inhibition in metalworking fluids, where Diamyl Disulfide forms protective sulfide layers. This aligns with industrial searches for "non-toxic anti-corrosion agents." Additionally, its role in petroleum refining as a sulfur donor attracts interest from energy sector researchers optimizing "desulfurization processes."
To address user intent, this overview synthesizes academic literature, patent trends, and market reports. Future directions may explore nanostructured disulfide materials or catalytic applications, reflecting the compound’s adaptability. For formulation guidance, resources on "compatibility with zinc dialkyldithiophosphates" or "synergistic additives" provide actionable insights for engineers.
